4-{[4-(2-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole

• IUPAC Name: 4-[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl-2,1,3-benzoxadiazole
• InChI: InChI=1S/C16H15ClN4O3S/c17-12-4-1-2-6-14(12)20-8-10-21(11-9-20)25(22,23)15-7-3-5-13-16(15)19-24-18-13/h1-7H,8-11H2
• InChI Key: QEORLXWVTCLJAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC4=NON=C43
• Molecular Formula: C16H15ClN4O3S
• Molecular Weight: 378.8 g/mol

Description

4-{[4-(2-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole, commonly known as CP-96,345, is a chemical compound that has been extensively studied for its potential pharmacological applications. This compound belongs to the family of benzoxadiazole derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CP-96,345 is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. By blocking the activity of the 5-HT1A receptor, CP-96,345 is thought to increase the availability of serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
CP-96,345 has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and antipsychotic effects. CP-96,345 has also been shown to have anxiolytic effects, which may be due to its ability to modulate the activity of the GABA receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of CP-96,345 is that it has been extensively studied and its pharmacological properties are well understood. This makes it a useful tool for studying the role of the 5-HT1A receptor in various physiological and pathological processes. However, one of the limitations of CP-96,345 is that it has a relatively low affinity for the 5-HT1A receptor, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on CP-96,345. One area of interest is the development of more potent and selective 5-HT1A receptor antagonists, which may have improved therapeutic potential. Another area of interest is the investigation of the role of the 5-HT1A receptor in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Finally, there is a need for further research into the safety and tolerability of CP-96,345, particularly in the context of long-term use.

Scientific Research Applications

CP-96,345 has been extensively studied for its potential pharmacological applications. It has been found to exhibit a range of activities, including antidepressant, anxiolytic, and antipsychotic effects. CP-96,345 has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.